1-phenyl-1H-imidazol-2-yl 3,4,4-trifluoro-3-butenyl sulfide
Description
1-Phenyl-1H-imidazol-2-yl 3,4,4-trifluoro-3-butenyl sulfide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a sulfide derivative of imidazole, which is a five-membered heterocyclic ring containing nitrogen and carbon atoms. The trifluorobutenyl group in this compound makes it unique and provides it with specific properties that make it useful in various applications.
Scientific Research Applications
Antibacterial and Antimycobacterial Properties
Imidazole derivatives exhibit antibacterial and antimycobacterial activities. Researchers have explored their potential in combating bacterial infections, including those caused by Staphylococcus aureus, Bacillus subtilis, and Escherichia coli .
Anti-Inflammatory Effects
Certain imidazole-containing compounds demonstrate anti-inflammatory properties. These molecules may modulate immune responses and reduce inflammation, making them relevant for therapeutic applications .
Antitumor Activity
Imidazole derivatives have been investigated for their antitumor effects. These compounds may interfere with cancer cell growth, making them promising candidates for cancer therapy .
Antidiabetic Potential
Some imidazole-based compounds exhibit antidiabetic properties. Researchers have explored their effects on glucose metabolism and insulin sensitivity .
Antioxidant Properties
Imidazole-containing molecules may act as antioxidants, protecting cells from oxidative stress. Their ability to scavenge free radicals contributes to their potential health benefits .
Anti-Allergic and Antipyretic Activities
Certain imidazole derivatives have demonstrated anti-allergic effects and antipyretic (fever-reducing) properties. These findings suggest their relevance in managing allergic reactions and fever-related conditions .
Other Applications
Beyond the mentioned fields, imidazole compounds have diverse applications. For instance, they play a crucial role in the synthesis of natural products (e.g., histidine, purine, and histamine), and they are essential building blocks for drug development. Commercially available drugs containing the 1,3-diazole ring include clemizole (antihistaminic), omeprazole (antiulcer), and metronidazole (antibacterial) .
properties
IUPAC Name |
1-phenyl-2-(3,4,4-trifluorobut-3-enylsulfanyl)imidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11F3N2S/c14-11(12(15)16)6-9-19-13-17-7-8-18(13)10-4-2-1-3-5-10/h1-5,7-8H,6,9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UNLDWRSSSOWMKS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C=CN=C2SCCC(=C(F)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11F3N2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-phenyl-1H-imidazol-2-yl 3,4,4-trifluoro-3-butenyl sulfide | |
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